N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H21NO4/c1-22(25,17-9-10-19-20(12-17)27-14-26-19)13-23-21(24)11-16-7-4-6-15-5-2-3-8-18(15)16/h2-10,12,25H,11,13-14H2,1H3,(H,23,24)
• InChI Key: QAKOTQMEIMISCE-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CC1=CC=CC2=CC=CC=C21)(C3=CC4=C(C=C3)OCO4)O
• Molecular Formula: C22H21NO4
• Molecular Weight: 363.4 g/mol

Description

N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-2-(naphthalen-1-yl)acetamide, commonly known as BNPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BNPA is a small molecule that has been synthesized through various methods and has been found to exhibit several biochemical and physiological effects.

Scientific Research Applications

Enzymatic Oxidation and Dioxygenase Activity

Research involving similar naphthalene derivatives has explored their interactions with enzymatic systems, particularly focusing on their oxidation processes. For instance, studies on naphthalene dioxygenase (NDO) from Pseudomonas sp. demonstrate the enzyme's capability to oxidize various aromatic compounds, including naphthalene, to their respective alcohol and aldehyde derivatives through reactions involving benzylic monooxygenation and dioxygen-dependent alcohol oxidation. This enzymatic activity highlights the potential of naphthalene derivatives in bioremediation and understanding xenobiotic metabolism (Lee & Gibson, 1996).

Anti-Angiogenic Activity

The compound N-hydroxy-2-(naphthalene-2-ylsulfanyl)-acetamide, sharing a structural resemblance with the query compound, has been identified as a potent inhibitor of aminopeptidase N (APN). It demonstrates significant anti-angiogenic activity, inhibiting the basic fibroblast growth-factor-induced invasion of bovine aortic endothelial cells. This finding opens avenues for the development of new therapeutic agents targeting angiogenesis-related diseases, such as cancer and macular degeneration (Lee et al., 2005).

Synthesis of Polybenzoquinazolines

The synthesis of polybenzoquinazolines from intermediates that share a structural motif with the compound of interest demonstrates a significant application in materials science. These compounds, synthesized through an intramolecular dehydration of photocyclization, exhibit notable fluorescence properties, suggesting their potential use in optoelectronic devices and as fluorescent markers in biological research (Wei et al., 2016).